molecular formula C564H909N161O166S5 B1170095 Daniplestim CAS No. 161753-30-6

Daniplestim

Cat. No.: B1170095
CAS No.: 161753-30-6
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Description

Daniplestim is an engineered interleukin-3 receptor agonist. It binds to the interleukin-3 receptor subunit with significantly higher affinity compared to native interleukin-3. This compound has been developed to aid in the recovery of hematopoietic precursor cells after myeloablative chemotherapy. This compound is known for its ability to induce cell proliferation and colony-forming unit formation more effectively than native interleukin-3 .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of daniplestim involves recombinant DNA technology. The gene encoding this compound is inserted into an expression vector, which is then introduced into a suitable host cell, such as Escherichia coli or Chinese hamster ovary cells. The host cells are cultured under specific conditions to express this compound, which is subsequently purified using chromatographic techniques .

Industrial Production Methods: In an industrial setting, the production of this compound follows a similar approach but on a larger scale. Bioreactors are used to culture the host cells, and the expression of this compound is induced under controlled conditions. The purification process involves multiple steps, including affinity chromatography, ion-exchange chromatography, and size-exclusion chromatography, to ensure high purity and yield .

Chemical Reactions Analysis

Mechanism of Action

Daniplestim exerts its effects by binding to the interleukin-3 receptor on the surface of hematopoietic cells. This binding activates the receptor and triggers a cascade of intracellular signaling pathways, including the JAK-STAT pathway, PI3K-AKT pathway, and MAPK pathway. These pathways promote cell proliferation, survival, and differentiation .

Comparison with Similar Compounds

Uniqueness of this compound: this compound is unique due to its high affinity for the interleukin-3 receptor and its ability to induce cell proliferation and colony-forming unit formation more effectively than native interleukin-3. Additionally, its engineered nature allows for specific modifications to enhance its therapeutic potential .

Properties

CAS No.

161753-30-6

Molecular Formula

C564H909N161O166S5

Molecular Weight

0

Synonyms

Daniplestim

Origin of Product

United States

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